Cas no 37456-99-8 (Cyclohexanone, 2-(butylthio)-)
Cyclohexanone, 2-(butylthio)- structure
Product Name:Cyclohexanone, 2-(butylthio)-
CAS No:37456-99-8
MF:C10H18OS
MW:186.314321994781
CID:1483633
PubChem ID:11052358
Update Time:2025-04-21
Cyclohexanone, 2-(butylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-(butylthio)-
- 2-butylsulfanylcyclohexan-1-one
- SCHEMBL14508480
- DTXSID90453400
- butylthiocyclohexanone
- 37456-99-8
-
- Inchi： 1S/C10H18OS/c1-2-3-8-12-10-7-5-4-6-9(10)11/h10H,2-8H2,1H3
- InChI Key： JDGBFXDGKIJADW-UHFFFAOYSA-N
- SMILES： S(CCCC)C1C(CCCC1)=O
Computed Properties
- Exact Mass: 186.10794
- Monoisotopic Mass: 186.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Cyclohexanone, 2-(butylthio)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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